Cas no 2228259-92-3 (1-(2,4-difluoro-6-methoxyphenyl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(2,4-difluoro-6-methoxyphenyl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2228259-92-3
• MF: C₁₁H₁₁F₄NO
• MW: 249.204756975174
• CID: 6100174
• PubChem ID: 165852964
• Update Time: 2025-06-11

1-(2,4-difluoro-6-methoxyphenyl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluoro-6-methoxyphenyl)-3,3-difluorocyclobutan-1-amine
• EN300-1974745
• 2228259-92-3

• Inchi： 1S/C11H11F4NO/c1-17-8-3-6(12)2-7(13)9(8)10(16)4-11(14,15)5-10/h2-3H,4-5,16H2,1H3
• InChI Key： OEOBFVIQZWFCRI-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C(=CC(=CC=2OC)F)F)(C1)N)F

Computed Properties

• Exact Mass: 249.07767662g/mol
• Monoisotopic Mass: 249.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2,4-difluoro-6-methoxyphenyl)-3,3-difluorocyclobutan-1-amine

Professional Introduction to 1-(2,4-difluoro-6-methoxyphenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228259-92-3)

1-(2,4-difluoro-6-methoxyphenyl)-3,3-difluorocyclobutan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2228259-92-3, represents a fascinating example of how structural modifications can lead to novel pharmacological activities. The presence of both fluorine and methoxy substituents in its aromatic ring, combined with the cyclobutane amine moiety, contributes to its distinctive chemical profile and potential biological significance.

The compound's structure is characterized by a highly fluorinated aromatic ring system, which is known to enhance metabolic stability and binding affinity in drug candidates. The 2,4-difluoro substitution pattern, in particular, has been widely studied for its ability to modulate electronic properties and improve pharmacokinetic profiles. This feature is particularly relevant in the context of developing small-molecule inhibitors targeting enzymes such as kinases and proteases, which are critical in various therapeutic areas.

The cyclobutane ring in the amine position introduces additional rigidity to the molecule, which can be advantageous for optimizing interactions with biological targets. Such structural motifs are often employed in medicinal chemistry to improve binding affinity and selectivity. The combination of these elements makes 1-(2,4-difluoro-6-methoxyphenyl)-3,3-difluorocyclobutan-1-amine a promising scaffold for further derivatization and exploration.

In recent years, there has been a growing interest in fluorinated compounds for their potential applications in drug discovery. The fluorine atoms in this molecule contribute to its lipophilicity and resistance to enzymatic degradation, making it an attractive candidate for oral administration. Furthermore, the methoxy group at the 6-position enhances solubility and bioavailability, which are crucial factors in pharmaceutical development.

The pharmacological potential of 1-(2,4-difluoro-6-methoxyphenyl)-3,3-difluorocyclobutan-1-amine has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. Preliminary findings suggest that this compound may exhibit anti-inflammatory properties by modulating the activity of key signaling molecules. Additionally, its structural features make it a viable candidate for developing treatments against neurological disorders, where precise targeting is essential.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and fluorination methods, are employed to construct the complex framework efficiently. The introduction of fluorine atoms at specific positions is particularly challenging but can be achieved using well-established protocols developed by experts in synthetic organic chemistry.

The analytical characterization of 1-(2,4-difluoro-6-methoxyphenyl)-3,3-difluorocyclobutan-1-amine has been conducted using state-of-the-art spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and purity of the compound. High-resolution NMR spectra confirm the presence of all predicted functional groups and their connectivity within the molecule.

In conclusion, 1-(2,4-difluoro-6-methoxyphenyl)-3,3-difluorocyclobutan-1-amine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its development underscores the importance of innovative molecular design in addressing unmet medical needs. As research continues to uncover new therapeutic applications for fluorinated compounds like this one, it is likely that additional derivatives will be synthesized and evaluated for their pharmacological efficacy.